N-(2-fluorobenzyl)-4-propoxybenzamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-4-propoxybenzamide
• InChI: InChI=1S/C17H18FNO2/c1-2-11-21-15-9-7-13(8-10-15)17(20)19-12-14-5-3-4-6-16(14)18/h3-10H,2,11-12H2,1H3,(H,19,20)
• InChI Key: YBIRLDYWLJMHSM-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2F
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

N-(2-fluorobenzyl)-4-propoxybenzamide, also known as GNE-1023, is a small molecule inhibitor that is being studied for its potential use in cancer treatment. It was first synthesized in 2010 by scientists at the Genentech Research and Early Development Department.

Mechanism of Action

N-(2-fluorobenzyl)-4-propoxybenzamide is a selective inhibitor of N-acetylglucosamine-6-sulfatase (GNS), an enzyme that is involved in the biosynthesis of heparan sulfate proteoglycans (HSPGs). HSPGs are a type of molecule that is involved in a variety of cellular processes, including cell growth, differentiation, and migration. By inhibiting GNS, N-(2-fluorobenzyl)-4-propoxybenzamide reduces the levels of HSPGs in cells, which in turn affects the activity of several signaling pathways that are important for cancer cell growth and survival.
Biochemical and Physiological Effects:
In addition to its effects on cancer cells, N-(2-fluorobenzyl)-4-propoxybenzamide has also been shown to have effects on normal cells. Specifically, it has been shown to reduce the levels of HSPGs in endothelial cells, which play a critical role in angiogenesis, or the formation of new blood vessels. This suggests that N-(2-fluorobenzyl)-4-propoxybenzamide may have potential as an anti-angiogenic agent, which could be useful in the treatment of diseases such as macular degeneration and diabetic retinopathy.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-fluorobenzyl)-4-propoxybenzamide as a research tool is its selectivity for GNS. This makes it a useful tool for studying the role of HSPGs in cellular processes, as well as for investigating the potential therapeutic applications of GNS inhibitors. However, one limitation of N-(2-fluorobenzyl)-4-propoxybenzamide is its relatively low potency, which may limit its usefulness in certain experimental settings.

Future Directions

There are several potential directions for future research on N-(2-fluorobenzyl)-4-propoxybenzamide. One area of interest is the development of more potent GNS inhibitors that could be used in the treatment of cancer and other diseases. Another area of interest is the investigation of the role of HSPGs in cancer metastasis, and the potential for GNS inhibitors to inhibit this process. Finally, there is interest in exploring the potential use of GNS inhibitors as anti-angiogenic agents, and in developing new therapies for diseases such as macular degeneration and diabetic retinopathy.

Synthesis Methods

The synthesis of N-(2-fluorobenzyl)-4-propoxybenzamide involves several steps, including the reaction of 2-fluorobenzylamine with 4-propoxybenzoyl chloride in the presence of a base. The resulting intermediate is then treated with a reducing agent to obtain the final product.

Scientific Research Applications

N-(2-fluorobenzyl)-4-propoxybenzamide is being studied for its potential use in cancer treatment, particularly in the treatment of solid tumors. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has demonstrated efficacy in preclinical models of several types of cancer, including breast, lung, and colon cancer.